Carbon nanotube–copper ferrite-catalyzed aqueous 1,3-dipolar cycloaddition of in situ-generated organic azides with alkynes†
Chemical Communications Pub Date: 2018-03-16 DOI: 10.1039/C8CC00231B
Abstract
A novel nanohybrid catalyst was developed by assembling copper ferrite nanoparticles on carbon nanotubes. The supramolecular catalyst was applied to the one-pot azidation/1,3-dipolar cycloaddition of various substrates, at room temperature, and in an aqueous medium. The nanohybrid could also be recycled and reused by means of magnetic recovery.
Recommended Literature
- [1] Highly sensitive detection of copper ions by densely grafting fluorescein inside polyethyleneimine core–silica shell nanoparticles†
- [2] Alkylated phase change composites for thermal energy storage based on surface-modified silica aerogels†
- [3] Resonance Raman view of the active site architecture in bacterial DyP-type peroxidases†
- [4] Contents list
- [5] Facile synthesis and excellent electrochemical properties of CoMoO4 nanoplate arrays as supercapacitors†
- [6] Controlled proteolysis of normal and pathological prion protein in a microfluidic chip
- [7] Inside back cover
- [8] Quercetin increased bioavailability and decreased methylation of green tea polyphenolsin vitro and in vivo†
- [9] A highly selective and biocompatible chemosensor for sensitive detection of zinc(ii)†
- [10] Aza-heterocyclic ligand assisted assembly of new cobalt MOFs with pcu and graphite related structures†
Journal Nameļ¼Chemical Communications
Research Products
-
CAS no.: 108561-00-8
-
CAS no.: 16420-30-7
-
CAS no.: 103646-29-3
